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Introduction

C14 polyacetylenes are a class of naturally occurring bioactive lipids characterized by a 14-
carbon backbone containing multiple carbon-carbon triple bonds, often in conjugation with
double bonds. These compounds are predominantly found in plants belonging to the Apiaceae,
Araliaceae, and Asteraceae families. Historically, polyacetylenes have been investigated for
their diverse pharmacological activities, including cytotoxic, anti-inflammatory, antimicrobial,
and neuroprotective effects. The unique structural features of C14 polyacetylenes, particularly
the arrangement of their unsaturated bonds, are crucial for their biological activity. This guide
provides a comprehensive overview of the core aspects of C14 polyacetylene compounds,
including their sources, biological activities, mechanisms of action, and detailed experimental
protocols for their study.

Chemical Structures and Natural Sources

C14 polyacetylenes exhibit significant structural diversity, with variations in the number and
position of triple and double bonds, as well as the presence of functional groups such as
hydroxyls, epoxides, and pyrones. Notable examples include echinophorins from Echinophora
platyloba and coreosides from Coreopsis tinctoria.

Table 1: Prominent C14 Polyacetylene Compounds and Their Natural Sources
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Compound Name Chemical Structure Natural Source(s)
Echinophorin A C14H1203 Echinophora platyloba
Echinophorin B C14H1403 Echinophora platyloba
Echinophorin D C14H1003 Echinophora platyloba
Coreoside E C20H2806 Coreopsis tinctoria
Capillin C12H80 Artemisia monosperma
Lobetyol C14H2003 Codonopsis lanceolata
Lobetyolin C20H3008 Codonopsis lanceolata

Biological Activities and Quantitative Data

C14 polyacetylenes have demonstrated a range of biological activities, with significant potential
for therapeutic applications. The following tables summarize the available quantitative data for
some of the key bioactivities.

Anti-inflammatory and Analgesic Activity

The anti-inflammatory and analgesic properties of certain C14 polyacetylenes are mediated, at
least in part, through the modulation of the TRPA1 ion channel.[1][2][3][4]

Table 2: Modulation of TRPA1 Channel by Echinophorins[2]

Efficacy (% of AITC
Compound Potency (EC50, uM)
response)
Echinophorin A 81.0+3.3 20.3+3.2
Echinophorin B 82.0+2.8 25.0+3.0
Echinophorin D 51.7+1.3 309128

AITC (Allyl isothiocyanate) was

used as a positive control.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mdpi.com/1422-0067/25/20/11290
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11508972/
https://www.mdpi.com/1420-3049/23/7/1750
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099690/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Cytotoxic Activity

Several C14 polyacetylenes have shown potent cytotoxic effects against various cancer cell
lines, suggesting their potential as anticancer agents.

Table 3: Cytotoxicity of C14 Polyacetylene Compounds

Compound/Mixture Cell Line Activity (IC50) Reference
. MIA PaCa-2

Capillin _ <10 uM [5]

(Pancreatic)

H729 (Colon) <10 uM [5]

HEp-2 (Laryngeal) <10 uM [5]

A549 (Lung) <10 uM [5]

CLP (C14

Polyacetylene-rich A549 (Lung) 8.6 ng/mL (72h) [6]

fraction)

CLPisa

polyacetylene-rich
fraction from
Codonopsis
lanceolata containing
lobetyol and

lobetyolin.

Antimicrobial Activity

Certain C14 polyacetylene glycosides have demonstrated significant antimicrobial activity.

Table 4: Antimicrobial Activity of Coreoside E[7]
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Microorganism Activity (MIC, pM)
Staphylococcus aureus 27 £0.27
Bacillus anthracis 18 + 0.40

Mechanisms of Action and Signaling Pathways

The biological effects of C14 polyacetylenes are exerted through various molecular
mechanisms, with the modulation of specific signaling pathways being a key aspect.

TRPA1 Channel Modulation

Echinophorins A, B, and D have been identified as modulators of the Transient Receptor
Potential Ankryin 1 (TRPAL) channel, a non-selective cation channel involved in pain,
inflammation, and respiratory processes.[1][2][3][4] Activation of TRPAL by these compounds
leads to an influx of Ca2+, which can trigger downstream signaling events contributing to their
analgesic and anti-inflammatory effects. The arrangement of two triple bonds and one double
bond in the C14 backbone is considered vital for this activity.[1][3]
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Figure 1: Activation of the TRPA1 channel by C14 polyacetylenes.

NF-kB Signaling Pathway

Polyacetylenes, in general, have been shown to exert anti-inflammatory effects by inhibiting the
NF-kB signaling pathway.[8] This pathway is a central regulator of inflammation, controlling the
expression of pro-inflammatory genes. While direct evidence for C14 polyacetylenes is still
emerging, it is plausible that they share this mechanism. Inhibition of NF-kB activation would
lead to a downstream reduction in the production of inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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